![molecular formula C11H11N5 B8686222 2-[4-(2-azidoethyl)phenyl]-1H-imidazole CAS No. 714568-57-7](/img/structure/B8686222.png)
2-[4-(2-azidoethyl)phenyl]-1H-imidazole
Cat. No. B8686222
M. Wt: 213.24 g/mol
InChI Key: GSDZCVVZAGUXRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][CH2:20][OH:21].[H:17][H:18].[N:1](=[N+:2]=[N-:3])[CH2:4][CH2:5][c:6]1[cH:7][cH:8][c:9](-[c:12]2[nH:13][cH:14][cH:15][n:16]2)[cH:10][cH:11]1>>[NH2:1][CH2:4][CH2:5][c:6]1[cH:7][cH:8][c:9](-[c:12]2[nH:13][cH:14][cH:15][n:16]2)[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[N-]=[N+]=NCCc1ccc(-c2ncc[nH]2)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NCCc1ccc(-c2ncc[nH]2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
